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Compound of Interest

Compound Name: 2-Chloropyridine

Cat. No.: B119429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, purity,

and analytical methodologies for 2-Chloropyridine (CAS No: 109-09-1), a critical building

block in the pharmaceutical and agrochemical industries.

Commercial Availability
2-Chloropyridine is readily available from a multitude of global suppliers, ranging from large-

scale manufacturers to specialized chemical providers. It is offered in various grades and

quantities to suit diverse research and production needs.

Table 1: Commercial Suppliers of 2-Chloropyridine
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Supplier Type
Company
Examples

Regions Served Notes

Global Distributors

Sigma-Aldrich (Merck)

[1], TCI Chemicals,

MP Biomedicals[2]

Worldwide

Offer a range of

purities and package

sizes, suitable for

research and

development.

Bulk Manufacturers

Jubilant Ingrevia[3],

Olin Corporation[4],

CHEMLYTE

SOLUTIONS

CO.,LTD[5]

Worldwide

Provide industrial,

technical, and crude

grades in large

quantities (e.g.,

drums).

Regional Suppliers

(India)

IndiaMART (listing

various)[6][7],

Ottokemi[8], Simson

Pharma Limited[9]

India, with some

worldwide shipping

Offer competitive

pricing for various

grades, including

pharmaceutical and

synthesis grades.[6][7]

[8]

Regional Suppliers

(China)

Chinachemnet (listing

various)[10], ECHEMI

(listing various)[5]

China, with global

distribution

A significant source

for bulk quantities and

various purity levels.

Table 2: Indicative Pricing for 2-Chloropyridine
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Supplier/Platfo
rm

Quantity Purity
Indicative
Price (USD)

Notes

Sigma-Aldrich[1] 5 g 99% $59.70

Price may vary

based on

location and

contract.

Sigma-Aldrich[1] 100 g 99% $86.70

New, lower price

indicated on the

website.[1]

Sigma-Aldrich[1] 500 g 99% $200.00

TCI Chemicals 25 g >98.0% (GC)
~$21.50

(₹1,800.00)

Prices are

region-specific.

TCI Chemicals 500 g >98.0% (GC)
~$52.60

(₹4,400.00)

IndiaMART[6] Per Kg 99%
~$3.00 - $7.80

(₹250 - ₹650)

Prices vary

significantly

between

suppliers.

Exporters

India[7]
Per Kg Min. 95% ~$4.50 (₹375)

Technical grade

pricing.

Note: Prices are subject to change and may not include shipping and handling fees. Bulk

pricing is typically available upon request.

Purity and Common Impurities
The purity of 2-Chloropyridine is a critical parameter, particularly in pharmaceutical synthesis

where impurities can affect the efficacy and safety of the final active pharmaceutical ingredient

(API).

Table 3: Typical Purity Specifications of Commercial 2-Chloropyridine
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Purity Grade Specification Typical Application

Technical Grade 80% - 95%[4]
Agrochemical synthesis,

industrial applications.

Synthesis Grade >98.0%
General organic synthesis,

research and development.

High Purity / Pharmaceutical

Grade
≥99%[1][8][11]

API synthesis, production of

fine chemicals.

Common Impurities:

Impurities in 2-Chloropyridine can originate from the synthetic route or degradation. While

specific impurity profiles are proprietary to the manufacturer, potential impurities can be inferred

from related compounds and synthetic processes. For instance, in the synthesis of related

chloropyridines, impurities can include[12]:

Precursor-related impurities: Unreacted starting materials or intermediates from the

chlorination of pyridine. This could include other isomers of chloropyridine or

dichloropyridines.

Over-chlorinated pyridines: Such as dichloropyridines or trichloropyridines, which can arise

during the synthesis of precursors.[12]

Degradation products: Hydrolysis of the chloro group can lead to the formation of 2-

hydroxypyridine under certain conditions.

Experimental Protocols for Purity Determination
Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are

standard analytical techniques for assessing the purity of 2-Chloropyridine.

GC is a widely used and effective method for determining the purity of volatile compounds like

2-Chloropyridine.[13] A validated Gas Chromatography-Headspace (GCHS) method has been

successfully used to quantify 2-Chloropyridine as a genotoxic impurity in Brompheniramine

Maleate.[14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-chloropyridine_508.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/c69802
https://www.ottokemi.com/building-blocks/109-09-1.aspx
https://www.lobachemie.com/pyridines-2770P/2chloropyridine-CASNO-109-09-1.aspx
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/pdf/Managing_impurities_in_2_Chloropyridine_3_boronic_acid_starting_material.pdf
https://www.benchchem.com/pdf/Managing_impurities_in_2_Chloropyridine_3_boronic_acid_starting_material.pdf
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://ijppr.humanjournals.com/wp-content/uploads/2017/10/2.Prashant-B.-Zate-Seema-Kothari-Manohar-V.-Lokhande.pdf
https://www.researchgate.net/publication/320465666_Determination_and_Quantification_of_Carryover_Genotoxic_Impurities_2-Chloropyridine_2CP_and_4-Bromobenzyl_Cyanide_PBBCN_by_GCHS_in_Brompheniramine_Maleate_API
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and

a capillary column is typically used.[13][14] For trace analysis, a headspace sampler can be

employed.[14]

Sample Preparation:

Prepare a stock solution of the 2-Chloropyridine sample in a suitable solvent like

methylene dichloride or methanol.

Create a series of dilutions to establish a calibration curve for quantification.

GC Conditions (Example):

Column: DB-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.[13]

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).[13]

Injector: Split/splitless injector with a split ratio of 50:1.[13]

Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 200

°C at 10 °C/min, and hold for 5 minutes.[13]

Detector (FID) Temperature: 250 °C.

Data Analysis: The purity is determined by the area percent method, where the peak area of

2-Chloropyridine is expressed as a percentage of the total area of all observed peaks.[13]

For quantification of impurities, a calibration curve is used.

HPLC is a versatile alternative, particularly useful for identifying non-volatile impurities.[13]

Methodology:

Instrumentation: An HPLC system equipped with a UV detector.[13]

Sample Preparation:
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Prepare a stock solution of 2-Chloropyridine in the mobile phase at a concentration of

approximately 1 mg/mL.

Dilute the stock solution to a working concentration of about 0.1 mg/mL.[13]

HPLC Conditions (Example for a related compound):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[13] A

Primesep 100 mixed-mode column has also been used for related chloropyridines.[16]

Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v), potentially

with an acid modifier like phosphoric or sulfuric acid.[13][16][17]

Flow Rate: 1.0 mL/min.[13]

Column Temperature: 30 °C.[13]

Detection Wavelength: 230 nm or 200 nm.[13][16]

Injection Volume: 10 µL.[13]

Data Analysis: Purity is calculated using the area percent method from the resulting

chromatogram.[13]

Visualized Workflows and Relationships
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Figure 1: Quality Control Workflow for 2-Chloropyridine
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Figure 1: Quality Control Workflow for 2-Chloropyridine
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Figure 2: Purity Grades and Applications of 2-Chloropyridine
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Figure 2: Purity Grades and Applications of 2-Chloropyridine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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